Cas no 16277-49-9 (Benz[a]anthracene,4-methoxy-7,12-dimethyl-)
16277-49-9 structure
Product Name:Benz[a]anthracene,4-methoxy-7,12-dimethyl-
CAS No:16277-49-9
MF:C21H18O
MW:286.367025852203
CID:165047
PubChem ID:152138
Update Time:2025-04-19
Benz[a]anthracene,4-methoxy-7,12-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,4-methoxy-7,12-dimethyl-
- 4-methoxy-7,12-dimethylbenz(a)anthracene
- 4-methoxy-7,12-dimethylbenzo[a]anthracene
- 4-methoxy-7,12-dimethyltetraphene
- 4-Methoxy-dmba
- Benz(a)anthracene, 4-methoxy-7,12-dimethyl-
- Benz(a)anthracene, 7,12-dimethyl-4-methoxy-
- 16277-49-9
- DTXSID50167470
-
- Inchi: 1S/C21H18O/c1-13-15-7-4-5-8-16(15)14(2)21-17(13)11-12-18-19(21)9-6-10-20(18)22-3/h4-12H,1-3H3
- InChI Key: LJLLJQAPUIVZJF-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1C=CC1=C(C)C3C=CC=CC=3C(C)=C12
Computed Properties
- Exact Mass: 286.13584
- Monoisotopic Mass: 286.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.0402 (rough estimate)
- Boiling Point: 388.73°C (rough estimate)
- Flash Point: 204.7°C
- Refractive Index: 1.4880 (estimate)
- PSA: 9.23
Benz[a]anthracene,4-methoxy-7,12-dimethyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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